3-[cyclohexyl(methyl)amino]pyrazine-2-carbonitrile
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Overview
Description
The compound “3-[cyclohexyl(methyl)amino]pyrazine-2-carbonitrile” is a derivative of pyrazine . Pyrazine is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring .
Synthesis Analysis
The synthesis of pyrazine derivatives, including “3-[cyclohexyl(methyl)amino]pyrazine-2-carbonitrile”, can be achieved through various synthetic routes such as cyclization, ring annulation, cycloaddition, and direct C-H arylation .Molecular Structure Analysis
The molecular structure of “3-[cyclohexyl(methyl)amino]pyrazine-2-carbonitrile” includes a pyrrole ring and a pyrazine ring, which are common in nitrogen-containing heterocyclic compounds .Scientific Research Applications
Suzuki–Miyaura Coupling
3-[cyclohexyl(methyl)amino]pyrazine-2-carbonitrile: can serve as a valuable substrate in Suzuki–Miyaura (SM) cross-coupling reactions. SM coupling is a powerful method for forming carbon–carbon bonds, particularly between aryl or vinyl boron compounds and aryl or vinyl halides. The broad application of SM coupling arises from its exceptionally mild and functional group-tolerant reaction conditions, the relatively stable, readily prepared, and environmentally benign nature of organoboron reagents, and their rapid transmetalation with palladium(II) complexes . This reaction can be used to synthesize complex molecules, pharmaceutical intermediates, and functional materials.
Multi-Functional Pyrazine Scaffold Synthesis
Researchers have reported the direct preparation of multi-functional pyrazine scaffolds through intermolecular and intramolecular annulations of related compounds. While not specifically focusing on 3-[cyclohexyl(methyl)amino]pyrazine-2-carbonitrile , this highlights the broader utility of pyrazine derivatives in synthetic chemistry and drug discovery .
Novel Pyrazinamide Derivatives
Although not directly related to the compound , the synthesis of novel pyrazinamide derivatives based on 3-chloropyrazine-2-carbonitrile demonstrates the versatility of pyrazine cores in medicinal chemistry. These derivatives may exhibit interesting biological activities and could be explored further .
Safety and Hazards
Mechanism of Action
Target of Action
Pyrazine derivatives are known to have a wide range of biological activities
Mode of Action
It’s worth noting that pyrazine derivatives are often involved in suzuki–miyaura (sm) cross-coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
It’s known that pyrazine derivatives can exhibit various biological activities, potentially affecting multiple pathways .
Result of Action
Pyrazine derivatives are known to exhibit various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .
properties
IUPAC Name |
3-[cyclohexyl(methyl)amino]pyrazine-2-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4/c1-16(10-5-3-2-4-6-10)12-11(9-13)14-7-8-15-12/h7-8,10H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YISSILNDFAGMBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCC1)C2=NC=CN=C2C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Cyclohexyl(methyl)amino)pyrazine-2-carbonitrile |
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